Cas no 91059-42-6 (5-Iodonaphthalene-1-carboxylic acid)

• Product Name: 5-Iodonaphthalene-1-carboxylic acid
• CAS No: 91059-42-6
• MF: C₁₁H₇IO₂
• MW: 298.076555490494
• CID: 2813311
• Update Time: 2023-08-07

5-Iodonaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodonaphthalene-1-carboxylic acid
• 5-iodo-[1]naphthoic acid

• Inchi： 1S/C11H7IO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H,(H,13,14)
• InChI Key： XOLAGCSLKROFTP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C(C(=O)O)C=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids